![molecular formula C18H19NO2 B4403535 3-(allyloxy)-N-(2,3-dimethylphenyl)benzamide](/img/structure/B4403535.png)
3-(allyloxy)-N-(2,3-dimethylphenyl)benzamide
Overview
Description
3-(allyloxy)-N-(2,3-dimethylphenyl)benzamide, also known as ADB-FUBINACA, is a synthetic cannabinoid that belongs to the indazole family. It was first identified in 2013 and has gained popularity in the research community due to its potent binding affinity to CB1 and CB2 receptors.
Mechanism of Action
3-(allyloxy)-N-(2,3-dimethylphenyl)benzamide binds to the CB1 and CB2 receptors, which are located in the central nervous system and immune system, respectively. When this compound binds to these receptors, it activates a signaling pathway that leads to the release of neurotransmitters and cytokines. This activation can produce a variety of effects on the body, including pain relief, anxiety reduction, and immune system modulation.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. It has been found to have analgesic properties, reducing pain in animal models. It has also been shown to have anxiolytic effects, reducing anxiety in animal models. Additionally, this compound has been shown to have anti-inflammatory effects, reducing inflammation in animal models.
Advantages and Limitations for Lab Experiments
3-(allyloxy)-N-(2,3-dimethylphenyl)benzamide has several advantages for lab experiments. Its potent binding affinity to CB1 and CB2 receptors makes it a valuable tool for investigating the effects of cannabinoids on the human body. Additionally, its synthetic nature allows for precise control over dosage and purity. However, this compound is a relatively new compound, and its long-term effects on the human body are not well understood. Additionally, its potent binding affinity to CB1 and CB2 receptors can make it difficult to differentiate its effects from those of other cannabinoids.
Future Directions
There are several future directions for research on 3-(allyloxy)-N-(2,3-dimethylphenyl)benzamide. One area of interest is its potential as a treatment for pain and anxiety. Additionally, researchers may investigate its potential as an anti-inflammatory agent. Further research is needed to understand the long-term effects of this compound on the human body, as well as its potential for abuse and addiction. Finally, researchers may explore the potential of this compound as a tool for studying the endocannabinoid system and its role in human health and disease.
Conclusion:
This compound is a synthetic cannabinoid that has gained popularity in the research community due to its potent binding affinity to CB1 and CB2 receptors. Its biochemical and physiological effects make it a valuable tool for investigating the effects of cannabinoids on the human body. While there are limitations to its use in lab experiments, its synthetic nature allows for precise control over dosage and purity. Future research on this compound may provide valuable insights into the endocannabinoid system and its role in human health and disease.
Scientific Research Applications
3-(allyloxy)-N-(2,3-dimethylphenyl)benzamide has been widely used in scientific research to study the cannabinoid receptors CB1 and CB2. Its potent binding affinity to these receptors makes it a valuable tool for investigating the effects of cannabinoids on the human body. This compound has been used to study the effects of cannabinoids on pain, anxiety, and inflammation.
properties
IUPAC Name |
N-(2,3-dimethylphenyl)-3-prop-2-enoxybenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO2/c1-4-11-21-16-9-6-8-15(12-16)18(20)19-17-10-5-7-13(2)14(17)3/h4-10,12H,1,11H2,2-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBCDMGZRCDBHHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=CC(=CC=C2)OCC=C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.